5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one

• Molecular Formula: C23H26N4O5
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 5-methyl-5-nitro-1//'-[(4-phenylpiperazin-1-yl)methyl]spiro[1,3-dioxane-2,3//'-indole]-2//'-one
• InChI: InChI=1S/C23H26N4O5/c1-22(27(29)30)15-31-23(32-16-22)19-9-5-6-10-20(19)26(21(23)28)17-24-11-13-25(14-12-24)18-7-3-2-4-8-18/h2-10H,11-17H2,1H3
• InChI Key: RYIDOOHSADKBOC-UHFFFAOYSA-N
• SMILES: CC1(COC2(C3=CC=CC=C3N(C2=O)CN4CCN(CC4)C5=CC=CC=C5)OC1)[N+](=O)[O-]

Description

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one, also known as MNPA, is a novel compound with potential therapeutic applications. MNPA has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is not fully understood. However, it has been suggested that 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one exerts its effects by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been shown to have various biochemical and physiological effects. In animal models, 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been found to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been shown to reduce the expression of COX-2 and inhibit the production of prostaglandins, which are involved in the inflammatory response. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, in animal models.

Advantages and Limitations for Lab Experiments

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in animal models, indicating its potential therapeutic applications. Another advantage is that 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is relatively easy to synthesize using various methods. However, one limitation is that the mechanism of action of 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is not fully understood, which makes it difficult to design experiments to investigate its effects. Another limitation is that 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has not been extensively studied in human clinical trials, which limits its potential for clinical use.

Future Directions

There are several future directions for research on 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one. One direction is to investigate its potential therapeutic applications in human clinical trials. Another direction is to further investigate its mechanism of action and identify its molecular targets. Additionally, further research is needed to investigate the potential side effects and toxicity of 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one. Finally, 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one could be modified to improve its pharmacological properties, such as its bioavailability and selectivity for specific molecular targets.
Conclusion:
5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is a novel compound with potential therapeutic applications. It has been synthesized using various methods and has shown promising results in scientific research. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been found to exhibit significant anti-inflammatory and analgesic effects, as well as potential anti-cancer activity. However, further research is needed to fully understand its mechanism of action and potential side effects. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has several advantages and limitations for lab experiments, and there are several future directions for research on 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one.

Synthesis Methods

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been synthesized using several methods. One of the most commonly used methods involves the reaction of 1,3-dioxane-2,3-dione with 4-phenyl-1-piperazinecarboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then treated with methyl nitroacetate and sodium hydride to obtain 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one. Other methods involve the use of different starting materials, such as 2,3-dihydroindole and nitromethane.

Scientific Research Applications

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has shown potential therapeutic applications in various scientific research studies. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been found to exhibit significant anti-inflammatory and analgesic effects in animal models. It has also been shown to have potential as an anti-cancer agent, as it induces apoptosis in cancer cells. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been investigated for its potential use in the treatment of neuropathic pain and anxiety disorders.